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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl caproate

Cat. No.: B103796

An In-depth Technical Guide to 2,4,6-
Tribromophenyl caproate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of 2,4,6-Tribromophenyl caproate. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
research.

Chemical Identity and Structure

2,4,6-Tribromophenyl caproate, also known as (2,4,6-tribromophenyl) hexanoate, is an
organic compound belonging to the class of phenyl esters.[1] Its structure consists of a 2,4,6-
tribromophenol moiety esterified with caproic acid (hexanoic acid).

Molecular Structure:

The canonical SMILES representation of the molecule is
CCCCCC(=0)0OC1=C(C=C(C=C1Brn)Br)Br.[2]

Below is a diagram illustrating the logical relationship between the constituent parts of 2,4,6-
Tribromophenyl caproate.
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Caption: Logical diagram of the precursors of 2,4,6-Tribromophenyl caproate.

Physicochemical Properties
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A summary of the key physicochemical properties of 2,4,6-Tribromophenyl caproate is
presented in the table below. It is noteworthy that specific experimental values for melting and
boiling points are not readily available in the public domain.

Property Value Source
Molecular Formula C12H13Brs02 [2]
Molecular Weight 428.94 g/mol [1112]
CAS Number 16732-09-5 [2]
IUPAC Name ﬁ::;i?;omolohenyl) [1]
Appearance Colorless to light yellow liquid [2]
Density 1.77 g/cm3 [2]
Solubility Soluble in DMSO (= 50 2]
mg/mL)
Melting Point Not available
Boiling Point Not available

Experimental Protocols
Proposed Synthesis of 2,4,6-Tribromophenyl caproate

While a specific, detailed experimental protocol for the synthesis of 2,4,6-Tribromophenyl
caproate is not available in the cited literature, a general method can be proposed based on
standard esterification procedures. The synthesis involves the reaction of 2,4,6-tribromophenol
with a derivative of caproic acid, such as caproyl chloride, in the presence of a base.

Materials:
e 2,4,6-tribromophenol

o Caproyl chloride
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e Pyridine (or another suitable base)

e Anhydrous dichloromethane (or other suitable aprotic solvent)
e Hydrochloric acid (dilute aqueous solution)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography columns)

Procedure:

e Dissolve 2,4,6-tribromophenol in anhydrous dichloromethane in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

e Add pyridine to the solution and cool the mixture in an ice bath.
o Slowly add caproyl chloride dropwise to the stirred solution.

 Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitor by TLC).

e Quench the reaction by adding dilute hydrochloric acid.

o Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

o Purify the crude product by column chromatography on silica gel to obtain pure 2,4,6-
Tribromophenyl caproate.

The following diagram illustrates a generalized workflow for this proposed synthesis.
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Caption: Proposed workflow for the synthesis of 2,4,6-Tribromophenyl caproate.

Biological Activity and Potential Applications

2,4,6-Tribromophenyl caproate is reported to be an anti-fungal agent.[2] However, detailed
studies on its specific mechanism of action are not readily available in the public domain. The
antifungal activity of related brominated phenols suggests potential disruption of fungal cell
membranes or inhibition of key enzymatic pathways.

The general mechanisms of action for common antifungal agents are depicted in the diagram
below. The specific pathway for 2,4,6-Tribromophenyl caproate has not been elucidated.

Inhibits Inhibits Inhibits
Fungal Cell
Bios%nthesis

Y Y

Glucan Synthesis] CDNA/RNA Synthesis] [Ergosterol Synthesis)

‘ L

/nds to Ergosterol
Cell Membrane

Click to download full resolution via product page

Caption: General mechanisms of action for common classes of antifungal agents.
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Safety and Handling

For detailed safety and handling information, it is essential to consult the Safety Data Sheet
(SDS) provided by the supplier. As a brominated organic compound, appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

2,4,6-Tribromophenyl caproate is a brominated phenyl ester with documented antifungal
properties. While comprehensive data on its physical properties and a detailed, published
synthesis protocol are limited, this guide provides a summary of the available information and a
proposed synthetic route. Further research is warranted to fully characterize its
physicochemical properties, elucidate its precise mechanism of antifungal action, and explore
its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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